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Compound of Interest

Compound Name: N-(1-methoxyethyl)formamide
CAS No.: 38591-94-5
Cat. No.: B3190041
Get Quote
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Technical Profile: N-(1-Methoxyethyl)formamide

High-Purity Precursor for N-Vinylformamide Synthesis

Executive Summary

N-(1-methoxyethyl)formamide (CAS: 38591-94-5) is a hemiaminal ether derivative primarily
utilized as a stable, isolable intermediate in the industrial synthesis of N-vinylformamide (NVF).
[1] Unlike its precursor, N-(1-hydroxyethyl)formamide, which is prone to reversion or
oligomerization, the methoxy-protected variant offers superior thermal stability during
purification.

This compound serves as the "feedstock” for the thermal cracking (pyrolysis) process that
yields NVF, a monomer essential for producing cationic polymers used in water treatment,
papermaking, and enhanced oil recovery. Its handling requires precise control of pressure and
temperature to prevent premature elimination of methanol.

Physicochemical Data Profile
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The following data aggregates experimental values derived from primary patent literature and

standard chemical property estimations.

Property Value Conditions /| Notes  Source
CAS Number 38591-94-5 - PubChem / ChemNet
Molecular Formula CaHsNO2 - -
Molecular Weight 103.12 g/mol - -

N ) @ 1.0 mmHg US Patent 4,567,300
Boiling Point 61 -62 °C

(Vacuum) [1]
_ Predicted (Liquid @

Density ~1.04 — 1.06 g/mL ACD/Labs (Est.)

20°C)

Refractive Index

~1.435 - 1.445

Predicted (nD20)

ChemAxon (Est.)

Appearance

Clear, colorless liquid

Distilled fraction

Patent Examples

Solubility

Miscible

Methanol, Ethanol,
Water

Polar Structure

Critical Note on Boiling Point: N-(1-methoxyethyl)formamide is thermally sensitive. It cannot

be distilled at atmospheric pressure (760 mmHg) without significant decomposition into N-

vinylformamide and methanol. All purification must occur under high vacuum (<10 mmHg).

Synthesis & Production Logic: The "Alkoxy

Process"[2]

The industrial route to N-(1-methoxyethyl)formamide is known as the Alkoxy Process. It is

designed to bypass the instability of the hydroxy-intermediate by “"capping” it with a methyl

group.
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Reaction Pathway[2][3][4][5]

o Addition: Formamide reacts with Acetaldehyde to form N-(1-hydroxyethyl)formamide.

» Etherification: The hydroxy group is methylated using Methanol and an acid catalyst, yielding
N-(1-methoxyethyl)formamide.

e Elimination (Downstream): The methoxy compound undergoes thermolysis to generate N-

vinylformamide.[2]

Mechanism Visualization

The following diagram illustrates the chemical flow and atomic economy of the process.
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Figure 1: The "Alkoxy Process" pathway converting basic reagents into the stable methoxy

intermediate.

Experimental Protocols

Protocol A: Synthesis of N-(1-methoxyethyl)formamide
Based on methodologies described in US Patent 4,567,300.

Objective: Isolate high-purity N-(1-methoxyethyl)formamide from formamide and
acetaldehyde.

Reagents:
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Formamide (1.0 eq)

Acetaldehyde (1.0 - 1.2 eq)

Methanol (Excess, solvent/reactant)[3]

Potassium Carbonate (Base catalyst)

Sulfuric Acid (Acid catalyst)
Step-by-Step Methodology:

« Hydroxylation (Step 1):

[e]

Charge a reactor with Formamide and 0.5 mol% Potassium Carbonate.

[e]

Cool the system to 10°C.

o

Add Acetaldehyde dropwise, maintaining internal temperature between 10-15°C.

[¢]

Causality: Low temperature prevents the formation of cyclic trimers and oligomers.

[¢]

Stir for 2 hours. The mixture typically solidifies as N-(1-hydroxyethyl)formamide
crystallizes.[4]

 Etherification (Step 2):
o Dissolve the crystalline mass directly in Methanol (approx. 2-3 molar excess).

Neutralize the base with a stoichiometric amount of Sulfuric Acid.

o

[¢]

Add catalytic Sulfuric Acid (approx. 0.2 wt%).

[¢]

Stir at 20—-25°C for 3—4 hours.

[e]

Validation: Monitor consumption of the hydroxy species via TLC or GC.

¢ Neutralization:
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o Neutralize the acid catalyst with Sodium Methoxide or Sodium Carbonate.

o Filter off the precipitated salts (Sodium Sulfate).

Protocol B: Vacuum Distillation (Purification)

Objective: Separate the target ether from excess methanol and unreacted formamide.

e Setup: Equip a round-bottom flask with a Vigreux column, a vacuum-jacketed distillation
head, and a cow receiver. Connect to a high-vacuum pump capable of <1 mmHg.

e Solvent Strip: Remove excess methanol via rotary evaporation at 40°C (approx. 200 mmHg).

e Fractionation:

[e]

Apply high vacuum (1.0 mmHg).

o

Slowly ramp oil bath temperature.[5]

[¢]

Collect Fraction: The product distills at 61-62°C.[4]

[¢]

Discard: Any fore-run boiling below 55°C (residual volatiles) or pot residue (heavy
oligomers).

Protocol C: Density Determination (Oscillating U-Tube)

Since specific density data is often predicted, experimental verification is required for new
batches.

Instrument: Anton Paar DMA 35 or equivalent digital density meter.

Calibration: Verify against air (0.0012 g/cm3) and degassed water (0.9982 g/cm? at 20°C).

Sample Prep: Ensure the distilled N-(1-methoxyethyl)formamide is free of bubbles.
Temperature equilibrate to 20.0°C.

Injection: Inject ~2 mL into the oscillating U-tube.

Reading: Record density to 4 decimal places. (Expected range: 1.0400 — 1.0600 g/cm3).
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Applications in Drug & Polymer Development

While primarily a monomer precursor, the specific reactivity of the 1-methoxyethyl group (an
N,O-acetal) makes it a valuable "masked" electrophile in drug discovery.

e Prodrug Linkers: The methoxyethyl group can be hydrolyzed under mild acidic conditions
(e.g., in tumor microenvironments) to release the free amide.

 Cationic Hydrogels: As a precursor to NVF, it enables the synthesis of Poly(vinylamine), a
polymer with high primary amine density used for gene delivery vectors (DNA complexation).

Downstream Process Logic

The following diagram details the decision logic for handling the purified intermediate.
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Figure 2: Decision matrix for the storage and utilization of the purified intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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